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Compound of Interest

Compound Name: 1-lododecane

Cat. No.: B1670042

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the currently available toxicological
data for 1-iododecane (CAS No. 2050-77-3). The information presented is intended to support
researchers, scientists, and drug development professionals in evaluating the potential hazards
associated with the handling and use of this compound. This document synthesizes data from
safety data sheets and chemical databases, highlighting both the known toxicological
endpoints and significant data gaps. The available quantitative data is limited, and detailed
experimental protocols for the cited studies are not publicly available in the reviewed literature.

Chemical and Physical Properties

1-lododecane is a light-sensitive, light yellow liquid with the molecular formula C10H21l.[1] It is
classified as a saturated halogenated aliphatic hydrocarbon. Key physical and chemical
properties are summarized below.
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Property Value Source
Molecular Weight 268.17 g/mol [1]
Boiling Point 124 °C @ 11 mmHg [1]
Flash Point 96 °C [1]
Specific Gravity 1.250 [1]
Vapor Pressure 0.01 mmHg @ 20 °C [1]

Toxicological Data Summary

The toxicological profile of 1-iododecane is not well-characterized. The primary quantitative
data point available is an acute lethal dose value. Other toxicological information is largely
qualitative, derived from hazard classifications.

Quantitative Toxicological Data

The available quantitative data on the acute toxicity of 1-iododecane is limited to a single
study cited in the Registry of Toxic Effects of Chemical Substances (RTECS).

Endpoint Species Route Value Source

LD50 Mouse Intraperitoneal 4,550 mg/kg [2]

Experimental Protocol: A detailed experimental protocol for this LD50 study is not available in
the public domain. A generalized workflow for such a study is presented in the visualizations
section.

Qualitative Toxicological Data

1-lododecane is classified as a hazardous chemical according to the OSHA Hazard
Communication Standard (29 CFR 1910.1200).[1] The primary hazards identified are related to
irritation.
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Endpoint Classification Target Organs Source
Skin Category 2 (Causes )

. . o Skin [1][2]
Corrosion/Irritation skin irritation)
Serious Eye Category 2 (Causes

S edory 2 (Causes g g (12

Damage/Eye Irritation serious eye irritation)
Specific Target Organ Category 3 (May
Toxicity (Single cause respiratory Respiratory system [11[2]

Exposure) irritation)

Experimental Protocols: Specific studies and detailed experimental protocols for these irritation
classifications are not provided in the available safety data sheets.

Data Gaps

Significant gaps exist in the toxicological database for 1-iododecane. For the following critical
endpoints, no data is currently available:

e Chronic Toxicity (STOT-repeated exposure)[1]
e Carcinogenicity[1]

o Mutagenicity[1]

» Reproductive Toxicity[1]

o Developmental Effects[1]

o Teratogenicity[1]

Visualizations

Logical Flow of Potential Toxicological Effects

The following diagram illustrates the logical relationships between exposure to 1-iododecane
and the potential health hazards identified in the available literature.
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Caption: Logical relationships of 1-iododecane exposure and effects.

Generalized Acute Toxicity (LD50) Experimental
Workflow

As the specific protocol for the cited LD50 study is unavailable, this diagram outlines a general
workflow for determining the median lethal dose of a substance.
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Caption: Generalized workflow for an acute toxicity (LD50) study.

Conclusion

The toxicological data for 1-iododecane is sparse. It is confirmed to be a skin, eye, and
respiratory irritant. A single intraperitoneal LD50 value in mice suggests low acute toxicity via
this route. However, the absence of data on chronic exposure, carcinogenicity, mutagenicity,
and reproductive toxicity necessitates a cautious approach to its handling. Professionals should
adhere to the recommended safety precautions outlined in the safety data sheet, including the
use of appropriate personal protective equipment to minimize exposure. Further research is
required to fully elucidate the toxicological profile of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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